N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C20H22N2O5/c1-4-22-10-11-27-15-9-8-13(12-14(15)20(22)24)21-19(23)18-16(25-2)6-5-7-17(18)26-3/h5-9,12H,4,10-11H2,1-3H3,(H,21,23)
• InChI Key: XDWUTUHUUQMJQJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol
• CAS No.: 922128-32-3

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Synthesis of Benzoxazepines : The synthesis of 1,4-benzoxazepines involves cyclizations of 1-[2-arylthio(oxy)ethyl]-5-benzotriazolyl-2-pyrrolidinones and 3-benzotriazolyl-2-[2-arylthio(oxy)ethyl]-1-isoindolinones, producing novel compounds through Lewis acid-mediated reactions. This method provides a pathway to generate a variety of benzoxazepines, including those similar to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2,6-dimethoxybenzamide (Katritzky et al., 2001).

Biomedical Applications

Alzheimer's Disease Imaging : Novel benzoxazole derivatives, structurally related to benzoxazepines, have been synthesized and evaluated as potential positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds show high affinity for β-amyloid aggregates and demonstrate potential as diagnostic tools for Alzheimer's disease (Cui et al., 2012).

Antibacterial and Anticancer Agents : Benzoxepine-1,2,3-triazole hybrids have been synthesized and evaluated for their potential as antibacterial and anticancer agents. These compounds exhibit notable activity against certain bacterial strains, particularly Gram-negative bacteria, and demonstrate cytotoxicity against lung and colon cancer cell lines, highlighting their potential in therapeutic applications (Kuntala et al., 2015).

Material Science : Benzoxazepine compounds have been involved in the development of novel aromatic polyimides, which exhibit high solubility and thermal stability. These materials have potential applications in the field of high-performance polymers and electronics (Butt et al., 2005).